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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d7

Cat. No.: B12387643 Get Quote

Essential Safety and Handling Guide for 1-(4-
Chlorophenyl)ethanone-d7
This guide provides immediate, essential safety and logistical information for handling 1-(4-
Chlorophenyl)ethanone-d7 in a laboratory setting. The procedures outlined are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier: 1-(4-Chlorophenyl)ethanone-d7 CAS Number: 99-91-2 (for non-

deuterated form)[1] Molecular Formula: C₈D₇ClO Molecular Weight: 161.63 (for deuterated

form)

Hazard Identification and Classification
1-(4-Chlorophenyl)ethanone is classified as a substance that can cause skin and eye irritation.

[1][2] It may also cause respiratory irritation.[1][2] It is harmful if swallowed or inhaled.[3]

Hazard Summary Table
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Hazard Statement Classification

Causes skin irritation Skin Irritant

Causes serious eye irritation Eye Irritant

May cause respiratory irritation Respiratory Irritant

Harmful if swallowed Acute Toxicity, Oral

Harmful in contact with skin Acute Toxicity, Dermal

Harmful if inhaled Acute Toxicity, Inhalation

Harmful to aquatic life with long lasting effects Hazardous to the Aquatic Environment

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 1-(4-Chlorophenyl)ethanone-d7. The

following table outlines the recommended PPE.

PPE Requirements Table
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Body Part Recommended Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2] A face shield may be necessary for

splash hazards.[4][5]

Skin

Wear appropriate gloves to prevent skin

exposure.[2] Nitrile or neoprene gloves are

recommended for protection against ketones

and chlorinated solvents.[5][6] Wear a lab coat

to prevent skin exposure.[4]

Respiratory

Use only in a well-ventilated area.[2] If exposure

limits are exceeded, use a NIOSH or European

Standard EN 149 approved respirator.[2][4]

Body

Wear appropriate clothing to prevent skin

exposure.[2] A Nomex® laboratory coat with

cotton clothing underneath is recommended.[4]

Footwear

Closed-toe shoes are required.[4] Chemical-

resistant footwear may be necessary depending

on the scale of work.[7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-(4-Chlorophenyl)ethanone-d7 minimizes risk. The

following workflow should be followed.
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Preparation

Handling

Cleanup

Storage

Don Appropriate PPE

Set up in a Ventilated Area

Weigh the Compound

Proceed when ready

Transfer to Reaction Vessel

Decontaminate Glassware

After experiment

Dispose of Waste

Store in a Tightly Closed Container

Final step
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Caption: Workflow for Handling 1-(4-Chlorophenyl)ethanone-d7.
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Experimental Protocol:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.[2][4]

Work should be conducted in a well-ventilated area, such as a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames as vapors may form explosive mixtures

with air.[2]

In Case of Exposure:

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[1] If you feel unwell, call a poison center or doctor.[1]

Skin Contact: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical

advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Ingestion: Rinse mouth.[1] Call a poison center or doctor if you feel unwell.[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 1-(4-Chlorophenyl)ethanone-d7 and its containers is crucial to prevent

environmental contamination and ensure safety.

Disposal Protocol Table

Waste Type Disposal Method

Unused Product

Dispose of contents/container to an approved

waste disposal plant.[1] Do not empty into

drains.[1]

Contaminated Materials

Absorb spills with inert material (e.g., dry sand

or earth) and place into a chemical waste

container.[2]

Empty Containers

Empty containers retain product residue and

can be dangerous.[2] Do not reuse empty

containers. Dispose of them as hazardous

waste.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill with Inert Material

Collect Absorbed Material

Place in a Sealed Container for Disposal

Clean the Spill Area

Click to download full resolution via product page

Caption: Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12387643?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387643?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. 1-(4-Chlorophenyl)ethanone(99-91-2)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

3. file.bldpharm.com [file.bldpharm.com]

4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

5. hsa.ie [hsa.ie]

6. ehs.utk.edu [ehs.utk.edu]

7. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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